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Introduction

NSD-IN-2, also identified as compound 151, is a potent and irreversible small molecule inhibitor
of the nuclear receptor-binding SET domain protein 1 (NSD1)[1][2][3]. NSD1 is a histone
methyltransferase that plays a crucial role in chromatin regulation and gene expression.
Dysregulation of NSD1 activity, often through genetic translocations such as NUP98-NSD1, is
implicated in the pathogenesis of various cancers, particularly acute leukemia[4][5]. These
application notes provide a summary of the available data and protocols for the use of NSD-IN-
2 in preclinical mouse models of cancer, primarily focusing on leukemia driven by the NUP98-
NSD1 fusion oncoprotein.

Mechanism of Action

NSD-IN-2 covalently modifies the SET domain of NSD1, leading to irreversible inhibition of its
histone methyltransferase activity. This targeted inhibition aims to reverse the aberrant
epigenetic landscape induced by oncogenic NSD1 fusion proteins, thereby suppressing the
expression of downstream target genes, such as the HOXA cluster, which are critical for
leukemic cell proliferation and survival[4][5].
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Data Presentation
In Vitro Efficacy of NSD-IN-2 (BT5)

While specific in vivo efficacy data for NSD-IN-2 in mouse models is not detailed in the public
domain, the precursor compound, BT5, which shares the same core scaffold, has
demonstrated potent in vitro activity against murine leukemia cells harboring the NUP98-NSD1
fusion protein.

Cell Line Oncogene Assay Type Time Point GI50 (M) Reference
Murine bone
Cell Growth
marrow NUP98- _—
) Inhibition 7 days 1.3 [1]
progenitor NSD1
(MTT)
cells
Murine bone
Cell Growth
marrow NUP98- o
) Inhibition 3 days Not Reported  [1]
progenitor NSD1
(MTT)
cells

Signaling Pathway

The NUP98-NSD1 fusion oncoprotein is a key driver in certain leukemias. It localizes to
chromatin and aberrantly deposits dimethyl marks on histone H3 at lysine 36 (H3K36me2).
This epigenetic modification leads to the upregulation of genes such as the HOXA cluster and
MEIS1, which are essential for hematopoietic stem cell self-renewal and are hijacked by the
fusion protein to drive leukemogenesis. NSD-IN-2, by irreversibly inhibiting the NSD1 SET
domain, blocks H3K36me2 deposition, leading to the downregulation of these oncogenic target
genes and subsequent inhibition of cancer cell growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11928476?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/nsd-in-2.html
https://patents.google.com/patent/US20190183865A1/en
https://patents.google.com/patent/US20190183865A1/en
https://www.invivochem.com/NSD-IN-2.html
https://pubmed.ncbi.nlm.nih.gov/32868895/
https://pubmed.ncbi.nlm.nih.gov/32868895/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7669657/
https://www.benchchem.com/product/b11928476/docs#application-notes-and-protocols-nsd-in-2-in-mouse-models-of-cancer
https://www.benchchem.com/product/b11928476/docs#application-notes-and-protocols-nsd-in-2-in-mouse-models-of-cancer
https://www.benchchem.com/product/b11928476/docs#application-notes-and-protocols-nsd-in-2-in-mouse-models-of-cancer
https://www.benchchem.com/product/b11928476/docs#application-notes-and-protocols-nsd-in-2-in-mouse-models-of-cancer
https://www.benchchem.com/product/b11928476?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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